Bis-(dodecylphenyl)hydrogen dithiophosphate

• Molecular Formula: C36H59O2PS2
• Molecular Weight: 619.0 g/mol
• IUPAC Name: (2-dodecylphenoxy)-(2-dodecylphenyl)sulfanyl-hydroxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C36H59O2PS2/c1-3-5-7-9-11-13-15-17-19-21-27-33-28-23-25-31-35(33)38-39(37,40)41-36-32-26-24-30-34(36)29-22-20-18-16-14-12-10-8-6-4-2/h23-26,28,30-32H,3-22,27,29H2,1-2H3,(H,37,40)
• InChI Key: WGGYDIMHXVIDHT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1OP(=S)(O)SC2=CC=CC=C2CCCCCCCCCCCC

Description

Bis-(dodecylphenyl)hydrogen dithiophosphate: is a chemical compound with the molecular formula C36H59O2PS2 . It is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry. This compound is typically a colorless or pale yellow liquid with a strong sulfurous odor .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of bis-(dodecylphenyl)hydrogen dithiophosphate involves the reaction of dodecylphenol with phosphorus pentasulfide. The reaction is typically carried out in an organic solvent such as petroleum ether or benzene. The reaction conditions include maintaining a controlled temperature and stirring to ensure complete reaction .

Industrial Production Methods: In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions: Bis-(dodecylphenyl)hydrogen dithiophosphate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for its applications in different fields .

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate under controlled conditions.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions typically occur in the presence of nucleophiles or electrophiles, depending on the desired product.

Major Products Formed: The major products formed from these reactions include various derivatives of this compound, which have unique properties and applications .

Scientific Research Applications

Bis-(dodecylphenyl)hydrogen dithiophosphate has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and as an additive in lubricants and anti-wear agents.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is widely used in the manufacturing of lubricants, hydraulic fluids, and other industrial products due to its excellent anti-wear and anti-corrosion properties.

Mechanism of Action

The mechanism of action of bis-(dodecylphenyl)hydrogen dithiophosphate involves its interaction with molecular targets and pathways. The compound exerts its effects by forming a protective film on surfaces, reducing friction and wear. It also interacts with biological membranes, leading to its antimicrobial and antifungal activities.

Comparison with Similar Compounds

• Bis-(octylphenyl)hydrogen dithiophosphate
• Bis-(nonylphenyl)hydrogen dithiophosphate
• Bis-(decylphenyl)hydrogen dithiophosphate

Comparison: Bis-(dodecylphenyl)hydrogen dithiophosphate is unique due to its longer alkyl chain, which enhances its solubility in organic solvents and improves its anti-wear and anti-corrosion properties compared to similar compounds .

Conclusion

This compound is a versatile compound with significant applications in various fields. Its unique properties and chemical reactivity make it an essential component in many industrial and scientific applications.